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Compound of Interest

Compound Name: Dimezone

Cat. No.: B1581554 Get Quote

A comprehensive review of publicly available scientific literature and toxicological databases

reveals a significant lack of in-vitro studies for Dimezone (CAS 2654-58-2) and its related

compound, Dimezone S (CAS 13047-13-7), that would be pertinent to a drug development

context. The primary application of these compounds has historically been in photographic

development, and as such, research into their biological effects at a cellular and molecular level

is not extensively documented in accessible literature.

This guide summarizes the limited toxicological information available and highlights the

absence of detailed in-vitro experimental data, including quantitative results, detailed protocols,

and elucidated signaling pathways, which are critical for a drug development audience.

Chemical Identity
Dimezone:

IUPAC Name: 4,4-dimethyl-1-phenylpyrazolidin-3-one

CAS Number: 2654-58-2

Dimezone S:

IUPAC Name: 4-(hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one

CAS Number: 13047-13-7
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Summary of Available Toxicological Data
The existing information on the toxicology of Dimezone and Dimezone S is primarily derived

from regulatory filings and safety data sheets. This data is generally high-level and lacks the

detailed mechanistic insights required for a comprehensive in-vitro assessment in a drug

development setting.

Table 1: Summary of Toxicological Findings for Dimezone and Dimezone S

Compound CAS Number
Summary of Toxicological
Information

Dimezone 2654-58-2
Classified as fatal if swallowed

and a skin irritant.

Dimezone S 13047-13-7

Animal studies indicate

potential for respiratory

depression and

methemoglobinemia.[1][2] An

oral gavage study in rats

showed dose-dependent toxic

anemia and reduction in

spermatogenesis at higher

doses.[3]

In-Vitro Studies and Experimental Protocols
Despite extensive searches of scientific databases, no detailed early in-vitro studies for

Dimezone or Dimezone S have been identified in the public domain. The core requirements

for a technical whitepaper for a research and drug development audience, such as cell viability

assays, enzyme inhibition studies, or receptor binding assays, are not available. Consequently,

it is not possible to provide structured tables of quantitative data or detailed experimental

methodologies as requested.

Signaling Pathways
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There is no information available in the reviewed literature regarding the signaling pathways

modulated by Dimezone or Dimezone S. Understanding the mechanism of action at a

molecular level, a critical component of preclinical drug development, remains unelucidated for

these compounds.

Conclusion for a Drug Development Audience
The available data on Dimezone and Dimezone S is insufficient to support an in-depth

technical guide or whitepaper for researchers, scientists, and drug development professionals.

The historical application of these compounds in a non-pharmaceutical context has resulted in

a lack of publicly accessible research into their in-vitro pharmacology and toxicology. Key

information regarding their mechanism of action, effects on cellular pathways, and quantitative

biological activity is not available. Therefore, any consideration of these compounds for

therapeutic purposes would necessitate foundational in-vitro and in-vivo studies to be

conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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